Cas no 941243-28-3 (4-4-cyano-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazol-2-yl-N,N-diethylbenzene-1-sulfonamide)

• Product Name: 4-4-cyano-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazol-2-yl-N,N-diethylbenzene-1-sulfonamide
• CAS No: 941243-28-3
• MF: C₂₃H₂₄N₄O₃S
• MW: 436.526663780212
• CID: 5430199
• PubChem ID: 16646241
• Update Time: 2025-06-07

4-4-cyano-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazol-2-yl-N,N-diethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• VU0611090-1
• AKOS002301503
• STK874380
• F3330-0086
• 4-[4-cyano-5-(3,4-dihydro-1H-isoquinolin-2-yl)-1,3-oxazol-2-yl]-N,N-diethylbenzenesulfonamide
• 4-(4-cyano-5-(3,4-dihydroisoquinolin-2(1H)-yl)oxazol-2-yl)-N,N-diethylbenzenesulfonamide
• 4-[4-cyano-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazol-2-yl]-N,N-diethylbenzene-1-sulfonamide
• 941243-28-3
• 4-[4-cyano-5-(3,4-dihydroisoquinolin-2(1H)-yl)-1,3-oxazol-2-yl]-N,N-diethylbenzenesulfonamide
• 4-[4-Cyano-5-(3,4-dihydro-2(1H)-isoquinolinyl)-2-oxazolyl]-N,N-diethylbenzenesulfonamide
• 4-4-cyano-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazol-2-yl-N,N-diethylbenzene-1-sulfonamide

• Inchi： 1S/C23H24N4O3S/c1-3-27(4-2)31(28,29)20-11-9-18(10-12-20)22-25-21(15-24)23(30-22)26-14-13-17-7-5-6-8-19(17)16-26/h5-12H,3-4,13-14,16H2,1-2H3
• InChI Key： QCNFNGHMTXGURH-UHFFFAOYSA-N
• SMILES： C1(S(N(CC)CC)(=O)=O)=CC=C(C2=NC(C#N)=C(N3CCC4=C(C3)C=CC=C4)O2)C=C1

Computed Properties

• Exact Mass: 436.15691181g/mol
• Monoisotopic Mass: 436.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 98.8Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 645.7±65.0 °C(Predicted)
• pka: -0.98±0.20(Predicted)

Additional information on 4-4-cyano-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazol-2-yl-N,N-diethylbenzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 941243-28-3 and Product Name: 4-4-cyano-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazol-2-yl-N,N-diethylbenzene-1-sulfonamide

Compound with the CAS number 941243-28-3 and the product name 4-4-cyano-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazol-2-yl-N,N-diethylbenzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The intricate arrangement of functional groups within its molecular framework makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural composition of this compound is characterized by several key features that contribute to its unique chemical properties. The presence of a cyano group at the 4-position of the benzene ring introduces a polar character, enhancing its solubility in polar solvents. Additionally, the 1,2,3,4-tetrahydroisoquinolin-2-yl moiety at the 5-position is a well-known pharmacophore that is frequently encountered in bioactive molecules. This moiety is known for its role in modulating various biological pathways, making it an attractive scaffold for drug development.

The 1,3-oxazol ring embedded within the structure further contributes to the compound's complexity and potential biological activity. Oxazole derivatives are well-documented for their diverse pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The combination of these structural elements suggests that this compound may exhibit multifaceted biological activities upon further investigation.

The N,N-diethylbenzene-1-sulfonamide portion of the molecule introduces sulfonamide functionality, which is another pharmacophore that has been extensively studied for its therapeutic potential. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory effects. The presence of diethyl groups at the nitrogen atoms enhances the lipophilicity of the molecule, potentially improving its bioavailability and membrane permeability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential binding interactions between this compound and target proteins. Preliminary simulations suggest that it may interact with enzymes and receptors involved in critical biological pathways related to cancer and inflammation.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments indicate that it exhibits significant inhibitory activity against certain enzymes implicated in cancer progression. The cyano group and the tetrahydroisoquinolinyl moiety appear to play crucial roles in mediating these effects by interacting with specific residues on the enzyme active sites. Additionally, the sulfonamide moiety contributes to stabilizing the enzyme-inhibitor complex through hydrogen bonding interactions.

Moreover, the compound has shown promise in preliminary cell-based assays. These assays have revealed that it can modulate intracellular signaling pathways associated with inflammation and cell proliferation. The ability to influence these pathways makes it a valuable candidate for developing treatments against chronic inflammatory diseases and certain types of cancer.

The synthesis of this compound represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise regioselective reactions to construct the complex molecular framework. Researchers have leveraged advanced catalytic systems and transition metal complexes to achieve high yields and enantioselectivity during key synthetic steps.

The development of efficient synthetic routes is crucial for both academic research and industrial applications. The scalability of this synthesis will determine its feasibility for large-scale production if it proves successful in further preclinical studies. Efforts are currently underway to optimize synthetic protocols to improve yield and reduce costs without compromising purity.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits reasonable oral bioavailability and metabolic stability in animal models. These characteristics are essential for evaluating its potential as a therapeutic agent. Further studies are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) profile before moving into clinical trials.

Regulatory considerations play a pivotal role in advancing compounds from laboratory research to market-ready drugs. Compliance with regulatory guidelines ensures that safety and efficacy standards are met before human testing can commence. Researchers are working closely with regulatory experts to prepare comprehensive dossiers detailing the compound's chemical properties, synthesis methodology, preclinical data, and proposed clinical trial designs.

The broader implications of this research extend beyond individual compounds to encompass advancements in drug discovery methodologies as a whole. The integration of computational tools with experimental techniques has revolutionized how new drugs are discovered and developed. This compound serves as a prime example of how interdisciplinary approaches can yield novel therapeutic agents with significant clinical potential.

In conclusion,4-4-cyano-5-(1,2,3,4-tetrahydroisoquinolin-2-yl)-1,3-oxazol-2-yl-N,N-diethylbenzene-1-sulfonamide (CAS No. 941243-28-3) represents a promising candidate for further exploration in pharmaceutical research due to its complex structure and potential biological activities. Its unique combination of functional groups positions it as a valuable scaffold for developing new treatments against various diseases affecting human health today.